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Introduction
ZEN-3862 is a potent inhibitor of the Bromodomain and Extra-Terminal Domain (BET) family of

proteins, demonstrating significant activity against BRD4.[1] BET proteins are key epigenetic

readers that play a crucial role in the transcriptional regulation of genes involved in cell

proliferation, apoptosis, and inflammation. By binding to acetylated lysine residues on histone

tails, BET proteins recruit transcriptional machinery to specific genomic loci. Inhibition of this

interaction by ZEN-3862 leads to the downregulation of key oncogenes, such as c-MYC, and

subsequent anti-proliferative effects in various cancer models. These characteristics make

ZEN-3862 a compelling candidate for therapeutic development and a valuable tool for cancer

research.

A related BET inhibitor, ZEN-3365, has been shown to target the Hedgehog signaling pathway

in acute myeloid leukemia (AML), reducing GLI promoter activity and inhibiting cancer cell

growth.[2][3][4] The experimental protocols and data presented in these application notes are

primarily based on studies involving the closely related compound ZEN-3365 and should be
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adapted and optimized for specific cell lines and experimental conditions when using ZEN-
3862.

Data Presentation
Table 1: In Vitro Activity of ZEN-3862

Target IC50 (µM)

BRD4 (BD1) 0.16

BRD4 (BD2) 0.13

Data sourced from Kharenko OA, et al. J Med Chem. 2018.[1]

Table 2: Effective Concentrations of the related BET inhibitor ZEN-3365 in AML Cell Lines

Cell Line Assay
Concentration
Range

Duration
Observed
Effect

MV4-11,

MOLM13, OCI-

AML3

Western Blot

(GLI1

expression)

100 - 200 nM 3 days

Dose-dependent

decrease in GLI1

protein

MV4-11, HL-60,

Kasumi-1, OCI-

AML3

GLI Reporter

Assay
25 - 2500 nM 24 hours

Dose-dependent

decrease in GLI

reporter activity

MV4-11, HL60,

KG-1, MOLM13,

Kasumi-1, OCI-

AML3

Proliferation

Assay

100 - 200 nM (in

combination with

GANT-61)

Not Specified

Significantly

reduced cell

growth

AML Cell Lines
Colony

Formation Assay
Not Specified 7 days

Decreased

number of

colonies

Data is based on studies with ZEN-3365.[2][4][5]
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Signaling Pathway
The following diagram illustrates the proposed mechanism of action for a BET inhibitor like

ZEN-3862 in the context of the Hedgehog signaling pathway, based on findings with the related

compound ZEN-3365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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